(2S,4S)-1-(Tert-butoxycarbonyl)-4-(2-methoxy-4-propylphenoxy)-2-pyrrolidinecarboxylic acid

• IUPAC Name: (2S,4S)-4-(2-methoxy-4-propylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C20H29NO6/c1-6-7-13-8-9-16(17(10-13)25-5)26-14-11-15(18(22)23)21(12-14)19(24)27-20(2,3)4/h8-10,14-15H,6-7,11-12H2,1-5H3,(H,22,23)/t14-,15-/m0/s1
• InChI Key: DNBSJHFXVAOLNH-GJZGRUSLSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)OC2CC(N(C2)C(=O)OC(C)(C)C)C(=O)O)OC
• Isomeric SMILES: CCCC1=CC(=C(C=C1)O[C@H]2C[C@H](N(C2)C(=O)OC(C)(C)C)C(=O)O)OC
• Molecular Formula: C20H29NO6
• Molecular Weight: 379.4 g/mol

Description

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(2-methoxy-4-propylphenoxy)-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C20H29NO6 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis

• Efficient Asymmetric Hydrogenations : The compound has been used in the efficient asymmetric hydrogenation of (Z)-2-acetamidoacrylic acid derivatives, demonstrating its utility in producing chiral molecules (Takahashi & Achiwa, 1989).

Crystallography and Molecular Structure

• Molecular Structure Analysis : Studies on similar compounds have contributed to understanding the molecular structure, including the conformation of the pyrrolidine ring and intermolecular interactions (Yuan et al., 2010).

Synthetic Applications in Organic Chemistry

• Synthesis of Piperidine Derivatives : It has been used in the asymmetric synthesis of piperidine derivatives, highlighting its role in the synthesis of complex organic molecules (Xue et al., 2002).
• Divergent and Solvent Dependent Reactions : The compound's derivatives have been involved in divergent syntheses of various organic compounds, showcasing its versatility in chemical reactions (Rossi et al., 2007).

Inorganic Chemistry

• Spin Interaction in Zinc Complexes : Studies involving similar compounds have explored spin interactions in zinc complexes, contributing to the field of inorganic chemistry (Orio et al., 2010).

Catalysis

• Platinum-Catalyzed Asymmetric Hydroformylation : The compound has been used in catalysis, particularly in platinum-catalyzed asymmetric hydroformylation of olefins, indicating its role in facilitating chemical reactions (Stille et al., 1991).

Pharmaceutical Research

• Synthesis of Antihypertensive Compounds : In pharmaceutical research, derivatives of this compound have been synthesized and tested for antihypertensive activity, demonstrating its potential in drug development (Kato et al., 1985).